BENGHE Methodological & Application

Check Availability & Pricing

Reconstitution and Application of Lyophilized
Influenza NP (147-155) TFA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Influenza NP (147-155) (TFA)

Cat. No.: B12423960

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the reconstitution and use
of lyophilized Influenza Nucleoprotein (NP) peptide (147-155), supplied as a trifluoroacetate
(TFA) salt. The Influenza NP (147-155) peptide, with the sequence TYQRTRALY, is a well-
characterized, H-2Kd restricted epitope crucial for studying T-cell mediated immunity to
Influenza A virus.[1][2][3] Adherence to proper handling, reconstitution, and experimental
procedures is critical for obtaining reliable and reproducible results.

Peptide Handling and Storage

Lyophilized peptides are stable when handled correctly. Upon receipt, it is recommended to
store the lyophilized peptide at -20°C or colder for long-term storage.[1] For short-term storage,
4°C is acceptable for several days to weeks.[4] Peptides are sensitive to moisture and light;
therefore, the vial should be tightly sealed and protected from direct light. Before opening, allow
the vial to warm to room temperature in a desiccator to prevent condensation, which can
reduce peptide stability.[1][5]

Key Storage Recommendations:
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Condition Temperature Duration
Long-term -20°C to -80°C Years
Short-term 4°C Days to Weeks
Room Temperature Ambient Several Days

Note: Avoid repeated freeze-thaw cycles of peptide solutions, as this can lead to degradation. It
is best practice to aliquot the reconstituted peptide into single-use volumes.[1]

Reconstitution Protocol

The solubility of a peptide is dependent on its amino acid sequence. The Influenza NP (147-
155) peptide (TYQRTRALV) has a positive overall charge. The following is a recommended
step-wise protocol for its reconstitution.

Materials:

Sterile, deionized, and preferably oxygen-free water

10% Acetic Acid in sterile water (optional)

Dimethyl sulfoxide (DMSO) (optional)

Sterile polypropylene tubes
Procedure:

» Preparation: Before opening, centrifuge the vial at 10,000 x g for 5 minutes to pellet all the
lyophilized powder at the bottom of the tube.[6] Allow the vial to equilibrate to room
temperature.

« Initial Solubilization: Attempt to dissolve the peptide in sterile water first.[7] Add a small
amount of water to the vial to achieve a desired stock concentration (e.g., 1 mg/mL). Gently
vortex or sonicate the vial to aid dissolution.[6] A properly solubilized peptide will result in a
clear solution.
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 Acidic Solution (if necessary): If the peptide does not fully dissolve in water, add a 10%
acetic acid solution dropwise until the peptide dissolves.[6]

» Organic Solvent (for highly hydrophobic peptides): While this peptide is not expected to be
highly hydrophobic, if solubility issues persist, a small amount of an organic solvent like
DMSO can be used.[6][7] First, dissolve the peptide in a minimal amount of DMSO, and then
slowly add sterile water or buffer to the desired concentration.[7]

» Storage of Reconstituted Peptide: Aliquot the peptide solution into single-use tubes and store
at -20°C or colder. Peptides in solution are significantly less stable than in their lyophilized
form.[1]

Reconstitution Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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